Cas no 1785102-58-0 (2-amino-1-(quinoxalin-2-yl)propan-1-one)

• Product Name: 2-amino-1-(quinoxalin-2-yl)propan-1-one
• CAS No: 1785102-58-0
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6075372
• PubChem ID: 84670100
• Update Time: 2025-07-17

2-amino-1-(quinoxalin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(quinoxalin-2-yl)propan-1-one
• EN300-1866031
• 1785102-58-0

• Inchi： 1S/C11H11N3O/c1-7(12)11(15)10-6-13-8-4-2-3-5-9(8)14-10/h2-7H,12H2,1H3
• InChI Key： QBKQBQCNIHGTFP-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC2C=CC=CC=2N=1)C(C)N

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.9Ų

Additional information on 2-amino-1-(quinoxalin-2-yl)propan-1-one

Introduction to 2-amino-1-(quinoxalin-2-yl)propan-1-one (CAS No. 1785102-58-0)

2-amino-1-(quinoxalin-2-yl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1785102-58-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound features a quinoxaline moiety linked to a propanone backbone, which serves as a versatile scaffold for further functionalization and drug design.

The quinoxaline ring system is a well-studied pharmacophore, known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of an amino group at the C1 position of the propanone moiety enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Furthermore, the combination of these structural elements suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of quinoxaline derivatives. Research has demonstrated that modifications at various positions within the quinoxaline core can significantly alter biological activity. For instance, studies have shown that substituents at the 2-position can enhance binding affinity to certain enzymes, while alterations at the 4-position may influence metabolic stability. The compound 2-amino-1-(quinoxalin-2-yl)propan-1-one represents an intriguing case where these structural features are integrated into a single molecule.

The synthesis of 2-amino-1-(quinoxalin-2-yl)propan-1-one involves multi-step organic transformations, typically starting from readily available precursors such as quinoxaline and acetone derivatives. The introduction of the amino group at the C1 position requires careful control of reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most promising areas of research involving 2-amino-1-(quinoxalin-2-yl)propan-1-one is its application in oncology. Quinoxaline derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer cell proliferation. Preliminary studies suggest that modifications to the propanone backbone can enhance binding affinity to these kinases while minimizing off-target effects. Additionally, the compound's ability to undergo further derivatization makes it a valuable starting point for structure-based drug design.

Another area of interest is the use of 2-amino-1-(quinoxalin-2-yl)propan-1-one as a precursor for more complex pharmacophores. By introducing additional functional groups or heterocyclic moieties, researchers can generate novel compounds with enhanced biological activity. For example, coupling this compound with other heterocycles or aromatic systems may lead to molecules with improved solubility or bioavailability. Such derivatives could be explored for their potential in treating neurological disorders or inflammatory diseases.

The role of computational chemistry in studying 2-amino-1-(quinoxalin-2-yl)propan-1-one cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding interactions between this compound and biological targets with high accuracy. This approach has been instrumental in guiding synthetic modifications aimed at optimizing pharmacological properties. Furthermore, computational methods have helped identify potential drug-like characteristics, such as oral bioavailability and metabolic stability.

In conclusion, 2-amino-1-(quinoxalin-2-yl)propan-1-one (CAS No. 1785102-58-0) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.